2-{[3-cyano-4-(4-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide
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Overview
Description
- This compound has the following chemical formula:
C24H20F3N3OS
. - It belongs to the class of pyridine derivatives and contains a cyano group, a sulfanyl group, and an acetamide moiety.
- The compound’s systematic name reflects its structural features, including the tetrahydropyridine ring and the substituents.
- It is used in scientific research and has potential applications in various fields.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism remains to be fully elucidated.
- It may interact with specific receptors, enzymes, or signaling pathways.
- Further studies are needed to understand its mode of action.
Comparison with Similar Compounds
Similar Compounds:
Remember that while this compound shows promise, ongoing research will uncover more about its potential applications and mechanisms
Properties
Molecular Formula |
C23H23N3O2S |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
2-[[5-cyano-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide |
InChI |
InChI=1S/C23H23N3O2S/c1-14-4-7-17(8-5-14)19-11-21(27)26-23(20(19)12-24)29-13-22(28)25-18-9-6-15(2)16(3)10-18/h4-10,19H,11,13H2,1-3H3,(H,25,28)(H,26,27) |
InChI Key |
IBDSPMMILOAUKF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC(=O)NC3=CC(=C(C=C3)C)C |
Origin of Product |
United States |
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